![molecular formula C17H21NO2S2 B2607508 2-(benzylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide CAS No. 1797895-75-0](/img/structure/B2607508.png)
2-(benzylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(benzylthio)-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is a thioamide derivative that has been synthesized using various methods, and has been found to have interesting biochemical and physiological effects.
Scientific Research Applications
Synthesis and Modification Techniques
Advanced Synthesis Methods
A study by Sakai et al. (2022) introduces p-methoxybenzyl N-acetylcarbamate potassium salt (PM-BENAC-K) and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt (2,4-DM-BENAC-K) as refined versions of the benzyl N-acetylcarbamate potassium salt (BENAC-K). These compounds serve as versatile equivalents of N-acetamide and protected nitrogen nucleophiles, showcasing advanced synthesis methods applicable to natural and pharmaceutical product studies (Sakai et al., 2022).
Microwave-Assisted Synthesis
Virk et al. (2018) discussed the synthesis of N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio acetamide using both conventional and microwave-assisted protocols. This demonstrates the efficiency of microwave-assisted synthesis in producing compounds with potential enzyme inhibitory activities, relevant to developing pharmacologically active molecules (Virk et al., 2018).
Potential Pharmacological Applications
Anticonvulsant Properties
Research on 2-acetamido-N-benzyl-2-(methoxyamino)acetamides by Camerman et al. (2005) reveals the structural analysis of compounds demonstrating anticonvulsant activities. This insight into the stereochemistry and molecular interactions offers a foundation for designing new therapeutic agents with enhanced efficacy (Camerman et al., 2005).
Antimicrobial and Cytotoxic Activities
Fuloria et al. (2009) synthesized novel imines and thiazolidinones from 2-(4-chloro-3-methylphenoxy)acetohydrazide, assessing their antibacterial and antifungal activities. This research underscores the potential of structurally similar compounds in developing new antimicrobial agents (Fuloria et al., 2009).
Chemical Properties and Interactions
- Structural Analysis and Molecular Docking: Mary et al. (2020) performed a comprehensive study on benzothiazolinone acetamide analogs, including spectroscopic, quantum mechanical studies, and molecular docking. These compounds' potential as photosensitizers in dye-sensitized solar cells (DSSCs) and their nonlinear optical (NLO) activities provide insights into their chemical properties and interactions, relevant to the development of functional materials (Mary et al., 2020).
properties
IUPAC Name |
2-benzylsulfanyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2S2/c1-13-8-9-16(22-13)15(20-2)10-18-17(19)12-21-11-14-6-4-3-5-7-14/h3-9,15H,10-12H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWICCLSOWBMLOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)CSCC2=CC=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.